Catacerebroside B

• Molecular Formula: C48H93NO10
• Molecular Weight: 844.3 g/mol
• IUPAC Name: (Z,2R)-N-[(2S,3S,4R)-3,4-dihydroxy-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadecan-2-yl]-2-hydroxytetracos-17-enamide
• InChI: InChI=1S/C48H93NO10/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-41(52)47(57)49-39(38-58-48-46(56)45(55)44(54)42(37-50)59-48)43(53)40(51)35-33-31-29-27-25-16-14-12-10-8-6-4-2/h13,15,39-46,48,50-56H,3-12,14,16-38H2,1-2H3,(H,49,57)/b15-13-/t39-,40+,41+,42+,43-,44+,45-,46+,48+/m0/s1
• InChI Key: NUBWPJRCBFPJEK-HGOUHTFASA-N
• Isomeric SMILES: CCCCCCCCCCCCCC[C@H]([C@H]([C@H](CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)NC(=O)[C@@H](CCCCCCCCCCCCCC/C=C\CCCCCC)O)O)O
• Canonical SMILES: CCCCCCCCCCCCCCC(C(C(COC1C(C(C(C(O1)CO)O)O)O)NC(=O)C(CCCCCCCCCCCCCCC=CCCCCCC)O)O)O
• Synonyms: catacerebroside B

Description

Catacerebroside B is a natural product found in Catathelasma ventricosum with data available.

Scientific Research Applications

Glycosphingolipids and Fungal Sources

Catacerebroside B is part of the glycosphingolipids family, a group of compounds that have been identified in various fungal sources. For instance, a study identified three new glycosphingolipids, including catacerebrosides A-C, in the fungus Catathelasma ventricosa. These compounds were discovered alongside known glycosphingolipids, cerebrosides B and D, and other substances, elucidated through spectroscopic analysis and chemical methods (Zhan & Yue, 2003).

Potential Medicinal Applications

This compound and related compounds have been evaluated for potential medicinal applications. For example, a new cerebroside, cerebroside E, was isolated from the fruiting bodies of Hericium erinaceus. This compound demonstrated significant effects in cell-based assays, including attenuation of cisplatin-induced nephrotoxicity and inhibitory effects on angiogenesis, suggesting potential benefits in cancer treatment (Lee et al., 2015).

Plant-Fungus Interactions

Research on cerebrosides, including this compound, has also extended to plant-pathogen interactions. A study found that cerebroside C, produced by various strains of Fusarium oxysporum, acted as a non-race-specific elicitor, eliciting defense responses in plants like lettuce, tomato, melon, and sweet potato against F. oxysporum infection. This suggests that cerebrosides can activate defense mechanisms in plants, conferring resistance to Fusarium disease (Umemura et al., 2004).